5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
Overview
Description
“5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid” is a chemical compound with the molecular formula C12H18N2O2 . It belongs to the family of indazoles, which are heterocyclic aromatic organic compounds . Indazoles have been found to possess a wide variety of biological properties, making them of great interest in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid” consists of a tetrahydroindazole core, which is a saturated (i.e., tetrahydro-) version of the indazole structure, with a tert-butyl group and a carboxylic acid group attached .Physical And Chemical Properties Analysis
The molecular formula of “5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid” is C12H18N2O2, and its average mass is 222.283 Da . Further physical and chemical properties are not provided in the search results.Scientific Research Applications
Drug Discovery and Development
5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid: is a compound of interest in the pharmaceutical industry due to its indazole core, a prevalent motif in medicinal chemistry. Indazole derivatives are known for their diverse pharmacological activities, which include anti-inflammatory, analgesic, and antipyretic properties . This compound can serve as a scaffold for developing new therapeutic agents, particularly in targeting disorders related to inflammation and pain.
Biological Activity Profiling
The indazole moiety is also significant in cancer research. Compounds with this structure have been found to exhibit antiproliferative activity against various neoplastic cell lines . Researchers can use 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid to study its biological activity profile and explore its potential as an anticancer agent, especially in terms of cell cycle arrest and apoptosis induction.
Chemical Synthesis and Modification
In synthetic chemistry, this compound can be used as a starting material for the synthesis of more complex molecules. Its carboxylic acid group allows for further chemical modifications, such as amide formation, which can lead to a wide range of derivatives with varied biological activities .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid are currently unknown. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid are not well-studied. Its impact on bioavailability is also unknown. The compound has a molecular weight of 236319, which is within the range generally favorable for oral bioavailability .
properties
IUPAC Name |
5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-12(2,3)7-4-5-9-8(6-7)10(11(15)16)14-13-9/h7H,4-6H2,1-3H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUXLFEALYPIVJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)C(=NN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60390530 |
Source
|
| Record name | 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid | |
CAS RN |
650603-95-5 |
Source
|
| Record name | 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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